1-[(1S)-1-(4-fluoro-2-methylphenyl)ethyl]-N,N-dimethyltriazole-4-carboxamide

• IUPAC Name: 1-[(1S)-1-(4-fluoro-2-methylphenyl)ethyl]-N,N-dimethyltriazole-4-carboxamide
• InChI: InChI=1S/C14H17FN4O/c1-9-7-11(15)5-6-12(9)10(2)19-8-13(16-17-19)14(20)18(3)4/h5-8,10H,1-4H3/t10-/m0/s1
• InChI Key: RDWMYNQRQNRDOT-JTQLQIEISA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C(C)N2C=C(N=N2)C(=O)N(C)C
• Isomeric SMILES: CC1=C(C=CC(=C1)F)[C@H](C)N2C=C(N=N2)C(=O)N(C)C
• Molecular Formula: C14H17FN4O
• Molecular Weight: 276.31 g/mol

Description

1-[(1S)-1-(4-fluoro-2-methylphenyl)ethyl]-N,N-dimethyltriazole-4-carboxamide is a chemical compound that has recently gained attention in the scientific community due to its potential application in various fields. This compound is commonly known as "FMT" and has been synthesized by researchers to study its biochemical and physiological effects.

Mechanism of Action

FMT exerts its anti-cancer activity by inhibiting the activity of the enzyme CDK7, which is involved in the regulation of cell cycle progression and transcription. FMT binds to the ATP-binding site of CDK7, thereby inhibiting its kinase activity and preventing the phosphorylation of downstream targets. This leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, FMT has been shown to have other biochemical and physiological effects. It has been reported to inhibit the activity of the enzyme CYP3A4, which is involved in the metabolism of many drugs. FMT has also been shown to inhibit the growth of bacteria and fungi, suggesting its potential use as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of FMT is its specificity towards CDK7, which makes it a promising candidate for cancer therapy. However, FMT has some limitations for lab experiments, such as its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on FMT. One potential direction is to investigate its use in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another direction is to study its potential use in other diseases, such as viral infections and autoimmune disorders. Additionally, further studies are needed to optimize the synthesis method of FMT and to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of FMT involves the reaction of 4-fluoro-2-methylbenzylamine with 1,1-dimethylhydrazine to form the intermediate compound, which is then reacted with 1-methyl-1H-1,2,3-triazole-4-carboxylic acid to produce FMT. This method has been optimized to provide high yield and purity of FMT.

Scientific Research Applications

FMT has been extensively studied for its potential application in cancer therapy. It has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing cell cycle arrest and apoptosis. FMT has also been investigated for its potential use as a radioprotective agent, as it has been shown to protect normal cells from radiation-induced damage.